4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 1-benzofuran-2-yl-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H17F3N4O2/c1-12-23-16(19(20,21)22)11-17(24-12)25-6-8-26(9-7-25)18(27)15-10-13-4-2-3-5-14(13)28-15/h2-5,10-11H,6-9H2,1H3
• InChI Key: BCEDXWWUEZHOJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3)C(F)(F)F
• Molecular Formula: C19H17F3N4O2
• Molecular Weight: 390.4 g/mol
• CAS No.: 2034264-10-1

Description

This compound features a pyrimidine core substituted with a methyl group at position 2 and a trifluoromethyl group at position 4. A piperazine ring is attached to position 4 of the pyrimidine, further functionalized with a 1-benzofuran-2-carbonyl group. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the benzofuran moiety may contribute to aromatic interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine typically involves multi-step organic reactions. One common method includes the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an organoboron compound and a halide . This reaction is favored for its mild conditions and high functional group tolerance.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, utilizing automated reactors and continuous flow systems to ensure high yield and purity. The use of advanced purification methods such as high-performance liquid chromatography (HPLC) is also common to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

4-[4-(1-Benzofuran-2-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halides and nucleophiles under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

4-[4-(1-Benzofuran-2-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes or receptors, modulating their activity and affecting various biochemical pathways . The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues of Piperazine-Linked Pyrimidines

Compound A : {6-[4-Chloro-2-(trifluoromethyl)phenyl]-2-methylpyrimidin-4-yl}[4-(substituted sulfonyl)piperazin-1-yl]methanone ()

• Key Differences: Replaces the benzofuran-2-carbonyl group with a sulfonyl substituent.
• Synthesis : Reacts substituted sulfonyl chlorides with a piperazine intermediate under reflux conditions .

Compound B : 4-(4-((2,5-Dimethoxyphenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-(trifluoromethyl)pyrimidine ()

• Key Differences :
  • Features a 2,5-dimethoxyphenylsulfonyl group on piperazine.
  • Methoxy groups may enhance electron-donating effects, altering binding affinity.
• Molecular Weight : 446.4 (vs. ~406.4 for the benzofuran analog in ). Higher molecular weight could reduce bioavailability .

Compound C : 4-[4-(3,4-Dihydro-2H-1-benzopyran-3-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine ()

• Key Differences: Substitutes benzofuran with a dihydrobenzopyran carbonyl group.
• Molecular Weight : 406.4, lower than Compound B, suggesting better membrane permeability .

Compound D : 6-{4-[3-Chloro-4-(trifluoromethyl)phenyl]piperazine-1-carbonyl}pyrimidine-2,4(1H,3H)-dione ()

• Key Differences :
  • Pyrimidine is in a dione form (2,4-dihydroxy substitution), increasing hydrogen-bonding capacity.
  • The 3-chloro-4-(trifluoromethyl)phenyl group adds steric bulk, which may hinder target engagement compared to smaller substituents .

Compound E : 6-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N4-[(4-chlorophenyl)methyl]pyrimidine-2,4-diamine ()

• Key Differences :
  • Incorporates a pyridine ring and a chlorophenylmethyl group on the pyrimidine.
  • Dual chloro/trifluoromethyl groups enhance lipophilicity but may raise toxicity concerns.
• Molecular Weight : 498.3, the highest among analogs, likely impacting pharmacokinetics .

Comparative Analysis Table

Compound	Substituent on Piperazine	Pyrimidine Substitution	Molecular Weight	Key Features
Target Compound	1-Benzofuran-2-carbonyl	2-methyl, 6-CF3	~402*	Aromatic benzofuran; moderate lipophilicity
Compound A ()	Substituted sulfonyl	2-methyl, 6-CF3	N/A	Enhanced solubility
Compound B ()	2,5-Dimethoxyphenylsulfonyl	2-methyl, 6-CF3	446.4	Electron-rich sulfonyl group
Compound C ()	Dihydrobenzopyran carbonyl	2-methyl, 6-CF3	406.4	Rigid benzopyran scaffold
Compound D ()	3-Chloro-4-(trifluoromethyl)phenyl	2,4-dione	398.7	High hydrogen-bonding capacity
Compound E ()	3-Chloro-5-(trifluoromethyl)pyridyl	2,4-diamine + chlorophenylmethyl	498.3	High lipophilicity; dual halogens

*Estimated based on molecular formula.

Research Implications

• Benzofuran vs. Sulfonyl: The benzofuran group in the target compound may favor π-π stacking in hydrophobic pockets, whereas sulfonyl analogs (Compounds A, B) could improve solubility for intravenous formulations .
• Rigidity vs. Flexibility : Compound C’s dihydrobenzopyran introduces conformational restraint, which might enhance selectivity for specific targets like serotonin receptors .

Biological Activity

The compound 4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine is a complex organic molecule that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews its synthesis, biological activity, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. One common method includes the Suzuki–Miyaura coupling reaction , a palladium-catalyzed cross-coupling technique. The preparation begins with the formation of the benzofuran core, followed by the introduction of the piperazine ring and finally constructing the pyrimidine structure through appropriate condensation reactions.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets. The benzofuran moiety is believed to engage hydrophobic pockets in enzymes or receptors, while the piperazine ring can form hydrogen bonds with specific amino acid residues. The presence of trifluoromethyl and methyl groups enhances binding affinity and selectivity towards biological targets.

Anticancer Activity

Recent studies have highlighted the anticancer potential of benzofuran derivatives. For instance, a series of compounds similar to our target compound were evaluated for their cytotoxic effects against human tumor cell lines. One derivative demonstrated significant inhibitory effects on lung cancer (A549) and gastric cancer (SGC7901) cell lines, with IC50 values of 0.12 μM and 2.75 μM, respectively . This suggests that modifications in the structure can lead to enhanced anticancer properties.

Anti-inflammatory Activity

In vitro studies have shown that certain benzofuran-piperazine hybrids exhibit anti-inflammatory effects by inhibiting nitric oxide (NO) production in macrophages stimulated with lipopolysaccharides (LPS). The most potent derivatives in these studies had IC50 values around 5.28 μM, indicating a promising avenue for further research into anti-inflammatory therapies .

Antimicrobial Activity

Benzofuran derivatives have also been investigated for their antimicrobial properties. Compounds derived from similar structures exhibited profound activity against Mycobacterium tuberculosis and other bacterial strains with minimal toxicity towards mammalian cells. This highlights the potential for developing new antimicrobial agents based on these scaffolds .

Case Studies

Study Reference	Biological Activity	Key Findings
	Anticancer	Compound showed IC50 values of 0.12 μM against A549 cells.
	Antimicrobial	Demonstrated significant activity against M. tuberculosis with low cytotoxicity.
	Anti-inflammatory	Inhibited NO production in LPS-stimulated macrophages with an IC50 of 5.28 μM.